Cas no 687562-14-7 (3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687562-14-7
• MF: C₂₀H₁₇FN₂OS₂
• MW: 384.490185499191
• CID: 6449045
• Update Time: 2025-05-22

3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 3-(4-fluorophenyl)-2-((1-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-fluorophenyl)-6,7-dihydro-2-[(1-phenylethyl)thio]-

• Inchi： 1S/C20H17FN2OS2/c1-13(14-5-3-2-4-6-14)26-20-22-17-11-12-25-18(17)19(24)23(20)16-9-7-15(21)8-10-16/h2-10,13H,11-12H2,1H3
• InChI Key： DDABPWFSNHAAMG-UHFFFAOYSA-N
• SMILES： C1(SC(C2=CC=CC=C2)C)N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 539.0±60.0 °C(Predicted)
• pka: -0.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687562-14-7)

3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687562-14-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular framework, combining a thienopyrimidinone core with fluorophenyl and phenylethylsulfanyl substituents, makes it a promising candidate for diverse applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

The compound's synthetic pathway often involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, which are frequently searched topics in synthetic chemistry forums. Its 4-one moiety and sulfur-containing side chain contribute to its distinctive physicochemical properties, such as moderate lipophilicity and potential hydrogen-bonding capacity. These characteristics are critical for drug-likeness assessments, a hot topic in AI-driven drug design platforms.

Recent patent literature suggests that derivatives of thieno[3,2-d]pyrimidin-4-one scaffolds exhibit notable bioactivity profiles, particularly in inflammation and metabolic disorders. This aligns with growing public interest in precision medicine solutions for chronic diseases. The 4-fluorophenyl group in this compound may enhance target binding affinity, as fluorination strategies remain a trending subject in medicinal chemistry optimization.

From an analytical perspective, 687562-14-7 typically shows characteristic peaks in HPLC and LC-MS analyses, with researchers often searching for optimal chromatographic conditions for its separation. The compound's stability under various pH conditions is another frequently investigated aspect, especially for formulators developing novel drug delivery systems.

In material science applications, the thienopyrimidine core demonstrates interesting electronic properties, making it relevant to organic semiconductor research. This connection to renewable energy technologies addresses contemporary searches about sustainable materials. The phenylethylsulfanyl side chain may influence molecular packing in solid-state structures, a consideration for crystal engineering studies.

Safety evaluations of 3-(4-fluorophenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one should follow standard GLP protocols, with particular attention to its metabolic fate in biological systems. These aspects are crucial for researchers querying about ADME prediction tools and in silico toxicology methods.

The compound's intellectual property landscape shows activity across multiple jurisdictions, reflecting the commercial potential of small molecule therapeutics. This intersects with popular searches about patent expiration dates and generic drug development timelines.

For laboratory handling, standard precautions for organic compounds apply, with proper PPE and ventilation being essential. These practical considerations frequently appear in laboratory safety queries and chemical handling guidelines.

Future research directions may explore the compound's potential in combination therapies or as a chemical probe for target validation studies. Such applications resonate with current interests in polypharmacology and chemical biology tools.